Cas no 1188546-10-2 (10-[4'-(Diphenylamino)[1,1'-biphenyl]-4-yl]-9(10H)-acridinone)

• Product Name: 10-[4'-(Diphenylamino)[1,1'-biphenyl]-4-yl]-9(10H)-acridinone
• CAS No: 1188546-10-2
• MF: C₃₇H₂₆N₂O
• MW: 514.615149021149
• CID: 4561948
• PubChem ID: 57739024
• Update Time: 2025-10-29

10-[4'-(Diphenylamino)[1,1'-biphenyl]-4-yl]-9(10H)-acridinone Chemical and Physical Properties

Names and Identifiers

• 10-[4'-(Diphenylamino)[1,1'-biphenyl]-4-yl]-9(10H)-acridinone
• SCHEMBL13031224
• 10-[4'-(diphenylamino)-[1,1'-biphenyl]-4-yl]-9,10-dihydroacridin-9-one
• HS-8132
• 10-(4'-(Diphenylamino)-[1,1'-biphenyl]-4-yl)acridin-9(10H)-one
• 1188546-10-2

• Inchi： 1S/C37H26N2O/c40-37-33-15-7-9-17-35(33)39(36-18-10-8-16-34(36)37)32-25-21-28(22-26-32)27-19-23-31(24-20-27)38(29-11-3-1-4-12-29)30-13-5-2-6-14-30/h1-26H
• InChI Key： AZKNLRRXRBAHSD-UHFFFAOYSA-N
• SMILES： C1=C2C(N(C3=CC=C(C4=CC=C(N(C5=CC=CC=C5)C5=CC=CC=C5)C=C4)C=C3)C3=C(C2=O)C=CC=C3)=CC=C1

Computed Properties

• Exact Mass: 514.204513457g/mol
• Monoisotopic Mass: 514.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 40
• Rotatable Bond Count: 5
• Complexity: 770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.5
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• Density: 1.242±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: >250 ºC (dichloromethane ethyl acetate )
• Solubility: Insuluble (2.6E-7 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 10-[4'-(Diphenylamino)[1,1'-biphenyl]-4-yl]-9(10H)-acridinone

Introduction to 10-[4'-(Diphenylamino)[1,1'-biphenyl]-4-yl]-9(10H)-acridinone (CAS No. 1188546-10-2)

The compound 10-[4'-(Diphenylamino)[1,1'-biphenyl]-4-yl]-9(10H)-acridinone (CAS No. 1188546-10-2) is a highly specialized organic compound with a complex molecular structure. This compound belongs to the class of acridinones, which are known for their unique electronic properties and potential applications in various fields such as optoelectronics, materials science, and pharmaceuticals. The acridinone core of the molecule is a bicyclic aromatic system that provides a rigid framework for functionalization, while the diphenylamino substituent introduces additional electronic and steric effects that can be tailored for specific applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced methodologies such as Suzuki coupling and Stille coupling reactions. These techniques allow for the controlled incorporation of functional groups, ensuring high purity and structural integrity. The biphenyl moiety in the molecule plays a crucial role in enhancing the compound's stability and solubility, making it suitable for use in diverse environments.

One of the most promising applications of CAS No. 1188546-10-2 is in the field of organic light-emitting diodes (OLEDs). The molecule's ability to emit light upon electrical stimulation makes it an ideal candidate for use as an emitting layer material. Recent studies have demonstrated that this compound exhibits high quantum efficiency and long operational lifetimes, making it a strong contender for next-generation display technologies.

In addition to its optoelectronic properties, CAS No. 1188546-10-2 has shown potential in biomedical applications. Researchers have explored its use as a photosensitizer in photodynamic therapy (PDT), where its ability to generate reactive oxygen species under light irradiation can target and destroy cancer cells. The molecule's high photostability and selective accumulation in tumor tissues make it a promising candidate for this application.

The synthesis of CAS No. 1188546-10-2 involves a multi-step process that begins with the preparation of the acridinone core. This is followed by the introduction of the diphenylamino group through nucleophilic aromatic substitution or other coupling reactions. The final product is purified using chromatographic techniques to ensure high purity levels suitable for both research and industrial applications.

From a structural perspective, the molecule's biphenyl system contributes significantly to its electronic properties. The conjugation between the acridinone ring system and the diphenylamino group facilitates efficient charge transport, which is critical for applications in organic electronics. Furthermore, the steric hindrance introduced by the diphenylamino group can influence the molecule's aggregation behavior, which is essential for controlling its emission properties.

Recent studies have also highlighted the potential of CAS No. 1188546-10-2 as a building block for constructing advanced materials such as organic semiconductors and sensors. Its ability to form self-assembled structures at the nanoscale opens up new possibilities for developing high-performance devices with tailored functionalities.

In conclusion, CAS No. 1188546-10-2, or 10-[4'-(Diphenylamino)[[biphenyl]-4-yl]-9( acridinone, is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique combination of electronic properties, structural flexibility, and functional versatility makes it an exciting subject of ongoing research and development.